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Navigating the IP Landscape: A Guide for
Industry Collaborations
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for managing

intellectual property (IP) in collaborations with industry partners.

Frequently Asked Questions (FAQs)
Q1: What is the difference between background IP and foreground IP?

A: Background IP refers to the intellectual property that each party brings to the collaboration.

[1] This includes pre-existing technologies, research findings, patents, or proprietary

knowledge.[1] Foreground IP is any new intellectual property created as a direct result of the

collaborative project.[1][2] It is crucial to clearly define and document both types of IP in any

collaboration agreement to prevent future disputes.[1]

Q2: Who typically owns the foreground IP in a university-industry collaboration?
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A: There are several common models for ownership of foreground IP. The most frequent

scenario is for the university to own the IP resulting from the research and then grant a license

to the industry partner.[3][4] This license can be exclusive or non-exclusive, depending on the

terms of the agreement.[1] Other possibilities include joint ownership by both the university and

the industry partner, or sole ownership by the industry partner, which is more common if they

have funded the entire research project.[1][5]

Q3: What should be included in an IP agreement with an industry partner?

A: A comprehensive IP agreement should clearly address several key points. These include

defining the background IP of each party, specifying the ownership of the foreground IP, and

outlining the licensing rights for commercialization. The agreement should also cover

confidentiality and publication rights, as well as who is responsible for the costs associated with

patent filing and maintenance.[2][4]

Q4: Can I still publish my research findings if I am collaborating with an industry partner?

A: Yes, but there will likely be some stipulations. Industry partners often require a review period

for any proposed publications to ensure that no confidential information or potentially

patentable material is disclosed prematurely.[2][3] It is essential to establish clear guidelines in

the collaboration agreement regarding the process and timeline for publications.[3]

Q5: What is a non-disclosure agreement (NDA), and why is it important?

A: A non-disclosure agreement, also known as a confidentiality agreement, is a legal contract

that obligates the parties to keep certain information confidential.[6] In the context of industry

collaborations, an NDA is crucial for protecting sensitive information, such as proprietary

research data or trade secrets, that is shared between the partners.[1]

Troubleshooting Guides
Scenario 1: Your industry partner wants to own all the IP
from the collaboration.
Problem: The industry partner is insisting on sole ownership of all foreground IP, which could

limit your ability to use the research for further academic purposes.
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Troubleshooting Steps:

Understand Their Motivation: The industry partner may require ownership to justify their

investment and ensure they have the freedom to commercialize the results.[5]

Negotiate for Retained Rights: Propose a compromise where the university retains the right

to use the IP for non-commercial research and educational purposes.[3][4]

Discuss Licensing Options: Suggest an exclusive license for the industry partner in their

specific field of use, while the university retains ownership.[1] This can provide the company

with the commercial advantages they need.[7]

Involve Your Technology Transfer Office: Your institution's technology transfer office has

expertise in these negotiations and can help you reach a mutually beneficial agreement.

Scenario 2: A dispute arises over who invented a
specific component of the new technology.
Problem: Both your research team and the industry partner's team contributed to an invention,

and now there is a disagreement about inventorship and ownership.

Troubleshooting Steps:

Consult Laboratory Notebooks and Records: Detailed and dated records of experiments and

ideas are critical in determining who contributed to the invention.

Refer to the Collaboration Agreement: The agreement should have clauses that define how

inventorship is determined.

Engage in Open Communication: Arrange a meeting with all involved parties to discuss their

contributions.[3]

Seek Mediation: If an agreement cannot be reached, consider involving a neutral third-party

mediator to help resolve the dispute.

Data Presentation
Table 1: Comparison of Common IP Ownership Models
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Feature
University Owns,
Licenses to Partner

Joint Ownership
Industry Partner
Owns

Control over

Commercialization

Industry partner has

control through the

license.

Both parties have a

say, which can be

complex to manage.

[1][3]

Industry partner has

full control.

University's Right to

Use for Research

Typically retained by

the university.[3][4]

Retained by the

university.

Needs to be explicitly

negotiated.

Revenue Sharing

University receives

royalties or other

payments.[1]

Revenue is shared

according to the

agreement.

University may

receive a lump-sum

payment or royalties.

Patent Management

Responsibility

Usually managed by

the university.[4]

Needs to be clearly

defined in the

agreement.

Managed by the

industry partner.

Experimental Protocols
While specific experimental protocols are highly dependent on the nature of the research, the

following outlines a general protocol for Invention Disclosure, a key process in managing IP.

Protocol: Invention Disclosure Process

Invention Conception: Document the date of conception and the names of all inventors in a

lab notebook.

Preliminary Vetting: The principal investigator reviews the invention to determine if it is novel,

non-obvious, and has potential for commercial application.

Invention Disclosure Form (IDF) Completion: The inventors complete and submit an IDF to

the university's technology transfer office. This form should include a detailed description of

the invention, its potential applications, and any public disclosures that have been made.

TTO Review: The technology transfer office evaluates the IDF for patentability and

commercial potential.
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Decision and Action: Based on the review, the TTO will decide whether to file for patent

protection and will begin the process of marketing the technology to potential licensees,

including the industry partner from the collaboration.

Mandatory Visualizations

New Invention Developed in Collaboration

Is the invention solely created by University personnel?

Is the invention solely created by Industry personnel?

No

University owns the IP

Yes

Is the invention jointly created?

No

Industry Partner owns the IP

Yes

Joint Ownership

Yes

Refer to Collaboration Agreement for IP terms

No - Review Agreement

Negotiate License Agreement with Industry Partner

Click to download full resolution via product page

Caption: Decision pathway for determining IP ownership in a collaboration.
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Caption: Workflow for the invention disclosure process.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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